Alginic acids and alginates: analytical methods used for their estimation and characterisation of composition and primary structure
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n11ABEH000532
Abstract
The history and state-of-the-art in the detection, quantitative determination and characterisation of the primary structure of alginic acids and their salts (alginates) are reviewed. A brief survey of the structure and properties of these polysaccharides is given. Numerous analytical methods including chemical, physicochemical and enzymic procedures for the structural analysis of alginates which can also be used for the investigation of other uronic acid-containing polysaccharides are discussed. The bibliography includes 211 references.
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